Cas no 802919-10-4 (Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-)
![Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- structure](https://www.kuujia.com/scimg/cas/802919-10-4x500.png)
802919-10-4 structure
Product name:Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)-
- 4-(3-phenyl-1,3a-dihydropyrazolo[1,5-a]pyrimidin-2-yl)phenol
- DTXSID70840415
- 802919-10-4
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- Inchi: InChI=1S/C18H15N3O/c22-15-9-7-14(8-10-15)17-16(13-5-2-1-3-6-13)18-19-11-4-12-21(18)20-17/h1-12,18,20,22H
- InChI Key: YXTOMCUBLVHIIQ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(NN3C2N=CC=C3)C4=CC=C(C=C4)O
Computed Properties
- Exact Mass: 289.121512110g/mol
- Monoisotopic Mass: 289.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.9Ų
- XLogP3: 2.8
Phenol, 4-(1,3a-dihydro-3-phenylpyrazolo[1,5-a]pyrimidin-2-yl)- Related Literature
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1. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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